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Compound of Interest

Compound Name: 4-Methyl-3-nitrobenzamide

Cat. No.: B098135

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methyl-3-nitrobenzamide is a chemical compound belonging to the benzamide family,
characterized by a methyl group and a nitro group attached to the benzene ring. This molecule
serves as a key intermediate in the synthesis of various organic compounds and has garnered
interest for its potential biological activities. This technical guide provides a comprehensive
literature review of 4-Methyl-3-nitrobenzamide, covering its synthesis, physicochemical
properties, and known biological activities, with a focus on data relevant to researchers in drug
discovery and development.

Physicochemical Properties

A summary of the key physicochemical properties for 4-Methyl-3-nitrobenzamide and its
isomer, 3-Methyl-4-nitrobenzamide, is presented below. These properties are essential for the
compound's characterization and handling in a laboratory setting.
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Property 4-Methyl-3-nitrobenzamide  3-Methyl-4-nitrobenzamide
CAS Number 19013-11-7 99584-85-7

Molecular Formula CsHsN20s3 CsHsN20s3

Molecular Weight 180.16 g/mol 180.16 g/mol

White to cream or pale yellow -
Appearance Not specified
to yellow powder or granules

Melting Point 162.0-168.0 °C Not specified

Assay (HPLC) >97.5% Not specified

Synthesis of 4-Methyl-3-nitrobenzamide

The synthesis of 4-Methyl-3-nitrobenzamide can be achieved through the amidation of its
corresponding carboxylic acid precursor, 4-methyl-3-nitrobenzoic acid. This precursor is
typically synthesized by the nitration of p-toluic acid.

Synthesis of the Precursor: 4-Methyl-3-nitrobenzoic Acid
from p-Toluic Acid

Experimental Protocol:
e Materials: p-Toluic acid, concentrated sulfuric acid, concentrated nitric acid, ice.

e Procedure:

[¢]

Dissolve p-toluic acid in concentrated sulfuric acid at a low temperature (0-10 °C).

o

Slowly add a mixture of concentrated nitric acid and concentrated sulfuric acid to the
solution while maintaining the low temperature.

o

After the addition is complete, stir the reaction mixture for a specified time.

o

Pour the reaction mixture over ice to precipitate the crude 4-methyl-3-nitrobenzoic acid.

[¢]

Collect the solid by filtration, wash with cold water, and purify by recrystallization.
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p-Toluic Acid (HNOs IN-|IIrSa(t)|gn0-10°c) 4-Methyl-3-nitrobenzoic Acid 4-Methyl-3-nitrobenzamidej

with Thionyl Chloride

Isolate crude
4-Methyl-3-nitrobenzoyl chloride

:

(React with Ammonia source)

Isolate crude
4-Methyl-3-nitrobenzamide

Purification
(e.g., Recrystallization)

[React 4-Methyl-3-nitrobenzoic acidj
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« To cite this document: BenchChem. [4-Methyl-3-nitrobenzamide: A Comprehensive Technical
Review]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b098135#4-methyl-3-nitrobenzamide-literature-review-
and-background]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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